![molecular formula C14H17N3OS B2687591 N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)-2-(thiophen-2-yl)acetamide CAS No. 2034588-71-9](/img/structure/B2687591.png)
N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)-2-(thiophen-2-yl)acetamide
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Description
The compound is a derivative of pyrazolo[1,5-a]pyridine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using spectroscopic techniques, as is common for new compounds .Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Novel Coordination Complexes : Pyrazole-acetamide derivatives have been utilized to synthesize novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity, suggesting potential applications in oxidative stress-related conditions. The study highlights the effect of hydrogen bonding on the self-assembly process of these complexes, contributing to their supramolecular architectures (Chkirate et al., 2019).
Antitumor Evaluation
Polyfunctionally Substituted Heterocyclic Compounds : Research into compounds derived from cyano-acetamide, including various heterocyclic derivatives, has shown promising antitumor activities. These compounds have been evaluated against several cancer cell lines, indicating potential applications in cancer treatment (Shams et al., 2010).
Insecticidal Assessment
Innovative Heterocycles Against Cotton Leafworm : The synthesis of new heterocycles incorporating a thiadiazole moiety has been assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis. This suggests possible applications in agricultural pest control (Fadda et al., 2017).
Heterocyclic Synthesis for Therapeutic Applications
Novel Antitumor Derivatives : The synthesis of novel acetamide, pyrrole, and pyrazole derivatives containing a biologically active pyrazole moiety has been explored for antitumor activity. These compounds exhibit effectiveness as potential therapeutic agents (Alqasoumi et al., 2009).
Properties
IUPAC Name |
N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3OS/c18-14(8-12-4-3-7-19-12)15-9-11-10-16-17-6-2-1-5-13(11)17/h3-4,7,10H,1-2,5-6,8-9H2,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEXUGXYMQCCTMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=C(C=N2)CNC(=O)CC3=CC=CS3)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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